1-(Pyridin-4-yl)-1h-benzotriazole

• CAS RN: 66571-30-0
• Molecular Formula: C11H8N4
• Molecular Weight: 196.21 g/mol
• IUPAC Name: 1-pyridin-4-ylbenzotriazole
• InChI: InChI=1S/C11H8N4/c1-2-4-11-10(3-1)13-14-15(11)9-5-7-12-8-6-9/h1-8H
• InChI Key: VYPSCVFMEKLKGG-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=NN2C3=CC=NC=C3

Description

1-(Pyridin-4-yl)-1H-benzotriazole, also known as PBT, is a heterocyclic organic compound with a molecular formula of C11H8N4. It is a versatile molecule with various applications in scientific research. PBT is a potent inhibitor of protein kinase CK1, which plays a crucial role in regulating various cellular processes, including circadian rhythms, cell division, and DNA repair.

Mechanism of Action

1-(Pyridin-4-yl)-1h-benzotriazole is a potent inhibitor of protein kinase CK1, which plays a crucial role in regulating various cellular processes. CK1 is a serine/threonine protein kinase that phosphorylates a wide range of substrates, including transcription factors, ion channels, and cytoskeletal proteins. 1-(Pyridin-4-yl)-1h-benzotriazole binds to the ATP-binding site of CK1 and prevents its activity. By inhibiting CK1, 1-(Pyridin-4-yl)-1h-benzotriazole disrupts the phosphorylation of its substrates, leading to the inhibition of various cellular processes.
Biochemical and Physiological Effects:
1-(Pyridin-4-yl)-1h-benzotriazole has various biochemical and physiological effects, depending on the cellular context and the specific substrates of CK1. Inhibition of CK1 by 1-(Pyridin-4-yl)-1h-benzotriazole has been shown to disrupt the circadian rhythms of various organisms, leading to altered sleep-wake cycles and behavioral patterns. 1-(Pyridin-4-yl)-1h-benzotriazole has also been shown to inhibit cell division and DNA repair, leading to cell cycle arrest and apoptosis. In addition, 1-(Pyridin-4-yl)-1h-benzotriazole has been shown to inhibit the proliferation of cancer cells by targeting CK1.

Advantages and Limitations for Lab Experiments

1-(Pyridin-4-yl)-1h-benzotriazole has several advantages for use in lab experiments. It is a potent and selective inhibitor of CK1, which makes it an excellent tool for studying the role of CK1 in various cellular processes. 1-(Pyridin-4-yl)-1h-benzotriazole is also relatively easy to synthesize and purify, making it readily available for use in lab experiments. However, 1-(Pyridin-4-yl)-1h-benzotriazole has some limitations for use in lab experiments. It has low solubility in water, which can limit its use in aqueous solutions. In addition, 1-(Pyridin-4-yl)-1h-benzotriazole has a relatively short half-life, which can limit its effectiveness in long-term experiments.

Future Directions

There are several future directions for research on 1-(Pyridin-4-yl)-1h-benzotriazole. One area of research is the development of more potent and selective inhibitors of CK1. Another area of research is the identification of new substrates of CK1 and the study of their role in various cellular processes. 1-(Pyridin-4-yl)-1h-benzotriazole has also been shown to have potential therapeutic applications in the treatment of cancer and other diseases. Future research could focus on the development of 1-(Pyridin-4-yl)-1h-benzotriazole-based therapies for these diseases.

Synthesis Methods

The synthesis of 1-(Pyridin-4-yl)-1h-benzotriazole involves the reaction of 4-cyanopyridine with o-phenylenediamine in the presence of sodium hydride. The reaction proceeds through a nucleophilic substitution mechanism, and 1-(Pyridin-4-yl)-1h-benzotriazole is obtained as a white crystalline solid in high yield. The purity of the product can be further improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-(Pyridin-4-yl)-1h-benzotriazole has various applications in scientific research, including the study of circadian rhythms, cell division, and DNA repair. It is a potent inhibitor of protein kinase CK1, which is involved in the regulation of the circadian clock. 1-(Pyridin-4-yl)-1h-benzotriazole has been used to study the effect of CK1 inhibition on the circadian rhythms of various organisms, including mice, fruit flies, and plants. 1-(Pyridin-4-yl)-1h-benzotriazole has also been used to study the role of CK1 in regulating cell division and DNA repair.